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Introduction

Biliverdin, a linear tetrapyrrole and a key intermediate in the catabolism of heme, is gaining

recognition as a significant biomarker for oxidative stress.[1][2] It is produced from the

enzymatic degradation of heme by heme oxygenase and is subsequently converted to bilirubin

by biliverdin reductase.[3] Accurate and sensitive quantification of biliverdin in biological

samples is crucial for understanding its physiological and pathological roles. This application

note details a robust and sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS) method for the detection and quantification of biliverdin in serum and cell culture

samples. The method is highly selective and suitable for high-throughput analysis in clinical

and research settings.

Signaling Pathway: Heme Catabolism
The catabolism of heme is a critical biological process that leads to the production of biliverdin

and subsequently bilirubin. This pathway is essential for the removal of heme, a potentially

toxic molecule, released from the breakdown of hemoglobin and other hemoproteins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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